4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide

• IUPAC Name: 4-tert-butyl-N-(1,1-dioxothiolan-3-yl)benzenesulfonamide
• InChI: InChI=1S/C14H21NO4S2/c1-14(2,3)11-4-6-13(7-5-11)21(18,19)15-12-8-9-20(16,17)10-12/h4-7,12,15H,8-10H2,1-3H3
• InChI Key: MNDLSCUKLJXMRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2CCS(=O)(=O)C2
• Molecular Formula: C14H21NO4S2
• Molecular Weight: 331.5 g/mol

Description

4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide, also known as DBS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based compound that has been synthesized to target specific biological pathways in cells.

Scientific Research Applications

• Crystallographic Analysis : A study on a similar compound, Bosentan monohydrate, which is a derivative of 4-tert-butylbenzene-1-sulfonamide, provided insights into its crystal structure. The research detailed the dihedral angles between the pyrimidine and benzene rings and discussed the crystal packing stabilized by hydrogen bonds and weak intermolecular interactions, contributing to a better understanding of the molecular architecture of such compounds (Kaur et al., 2012).

• Synthetic Chemistry : Another study focused on the preparation of congested thiophenes carrying bulky substituents, including derivatives of 4-tert-butylthiophenes. This research is significant for understanding the synthesis and transformation of such compounds into benzene derivatives, showcasing their potential in various synthetic applications (Nakayama et al., 1998).

• Fluorescent Probe Development : A related study discussed the development of a fluorescent probe for discriminating thiophenols over aliphatic thiols, involving compounds similar to 4-tert-butylbenzene-1-sulfonamide. This highlights its potential in creating sensitive detection techniques in chemical and biological sciences (Wang et al., 2012).

• Sulfonamide Templates in Fluorinating Agents : Research on sultam derivatives related to 4-tert-butylbenzene-1-sulfonamide explored their role in the development of novel fluorinating agents. This demonstrates the compound's relevance in advancing fluorination chemistry (Takéuchi et al., 2000).

• Functional Materials Building Blocks : A study on benzo[1,2-d;4,5-d']bis[1,3]dithioles, which are derived from tert-butyl aryl sulfides related to 4-tert-butylbenzene-1-sulfonamide, underlines the importance of these compounds as building blocks in the creation of functional materials like fluorescent dyes and polymers (Kopp et al., 2020).